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Compound of Interest

Compound Name: (2S)-2-methoxypropane-1-thiol

CAS No.: 2348281-06-9

Cat. No.: B6236624

Get Quote

Executive Summary & Chemical Identity
(2S)-2-methoxypropane-1-thiol is a chiral, heterofunctionalized alkane thiol. Unlike its achiral

or racemic counterparts, the (2S)-enantiomer offers stereochemically defined interactions in

biological systems, making it a critical intermediate in the synthesis of Antibody-Drug

Conjugates (ADCs) and chiral Self-Assembled Monolayers (SAMs). Its core utility lies in the

-methoxy motif, which enhances aqueous solubility of lipophilic payloads without introducing
the steric bulk of larger polyethylene glycol (PEG) chains.
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Property Specification

Chemical Name (2S)-2-methoxypropane-1-thiol

CAS Number
25117-99-1 (Racemate); (2S)-isomer is custom

synthesized

Molecular Formula C₄H₁₀OS

Molecular Weight 106.19 g/mol

Chiral Center C2 (S-configuration)

Density 0.920 ± 0.06 g/cm³ (Predicted)

Boiling Point 120.1 ± 23.0 °C (at 760 mmHg)

Solubility
Soluble in MeOH, DCM, THF; Moderately

soluble in water

Appearance
Colorless to pale yellow liquid with characteristic

thiol odor

Note on CAS: While 25117-99-1 refers to the racemic mixture, the (2S)-enantiomer is often

chemically distinct in biological applications. Users must verify stereochemical purity (>98% ee)

via Chiral HPLC or Optical Rotation (

) prior to use in GMP workflows.

Synthesis & Manufacturing Strategy
To ensure high enantiomeric excess (ee), the synthesis of (2S)-2-methoxypropane-1-thiol
should avoid direct substitution on chiral halides, which can lead to racemization. The

recommended route utilizes the Chiral Pool approach, starting from (S)-Methyl Lactate or

(S)-1,2-Propanediol.
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Retrosynthetic Analysis
The target molecule is constructed by preserving the chiral center at C2 while transforming the

C1 hydroxyl into a thiol.

Chiral Source: (S)-1,2-Propanediol (derived from (S)-Methyl Lactate).

Differentiation: Selective protection of the primary alcohol.

Functionalization: Methylation of the secondary alcohol (C2).

Transformation: Deprotection and conversion of C1-OH to C1-SH.

Detailed Protocol: Chiral Pool Synthesis
Step 1: Selective Protection React (S)-1,2-propanediol with tert-butyldimethylsilyl chloride

(TBDMSCl) and imidazole in DCM at 0°C. The primary alcohol reacts preferentially due to

steric accessibility.

Yield: ~90%

Intermediate: (S)-1-(tert-butyldimethylsilyloxy)propan-2-ol.

Step 2: Methylation (The Critical Chiral Step) Treat the intermediate with Sodium Hydride (NaH)

in dry THF, followed by Methyl Iodide (MeI).

Mechanism:[1][2] Williamson Ether Synthesis.

Control: Maintain temperature <0°C to prevent silyl migration.

Intermediate: (S)-2-methoxy-1-(tert-butyldimethylsilyloxy)propane.

Step 3: Deprotection & Activation Remove the silyl group using TBAF (Tetra-n-butylammonium

fluoride). Convert the liberated primary alcohol to a Mesylate (OMs) using Methanesulfonyl

chloride (MsCl) and Triethylamine (Et₃N).

Why Mesylate? It is a distinct leaving group that facilitates S_N2 displacement.
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Step 4: Thiolation Displace the mesylate with Potassium Thioacetate (KSAc) in DMF to form

the thioester, followed by mild hydrolysis (NaOMe/MeOH) to yield the free thiol.

Precaution: Perform under Argon to prevent disulfide dimerization.
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Figure 1: Stereoselective synthesis pathway from (S)-1,2-Propanediol ensuring retention of C2

chirality.[3]

Applications in Drug Development
The (2S)-2-methoxypropane-1-thiol moiety is increasingly utilized in Antibody-Drug

Conjugates (ADCs) and Peptide Therapeutics.

Hydrophilicity Masking in ADC Linkers
Hydrophobic cytotoxic payloads (e.g., PBD dimers, Maytansinoids) often cause ADCs to

aggregate, leading to rapid clearance and immunogenicity.

Mechanism: The methoxy group at C2 mimics the hydration shell of PEG (Polyethylene

Glycol) but with a much smaller footprint.

Advantage: Unlike long PEG chains, this compact "side-chain" does not sterically hinder the

cleavage of the linker by lysosomal enzymes (e.g., Cathepsin B).

Surface Chemistry (Biosensors)
In the development of chiral sensors, (2S)-2-methoxypropane-1-thiol forms Self-Assembled

Monolayers (SAMs) on gold surfaces.

Application: The chiral methoxy surface creates a stereoselective interface for separating

enantiomers or binding chiral proteins.

Protocol: Incubate gold substrate in 1 mM ethanolic solution of the thiol for 24 hours.
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Figure 2: Integration of the chiral thiol into an ADC linker architecture to improve solubility.

Handling & Stability Protocols
Thiols are prone to oxidative dimerization to form disulfides (

). Strict anaerobic handling is required.

Parameter Recommendation

Storage -20°C under Argon or Nitrogen atmosphere.

Solvents
Use degassed, anhydrous solvents (THF, DMF)

for reactions.

Reconstitution
Prepare fresh; add TCEP or DTT (1-5 mM) if

disulfide formation is suspected.

Safety

High odor potency (stench). Handle in a fume

hood. Treat waste with bleach (NaOCl) to

oxidize thiol before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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